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Compound of Interest

Compound Name: Thiamphenicol-d3

Cat. No.: B12423500

An In-depth Technical Guide to the Safety and Handling of Thiamphenicol-d3

Introduction

Thiamphenicol-d3 is the deuterium-labeled form of Thiamphenicol, a broad-spectrum
bacteriostatic antibiotic.[1][2] As a methyl-sulfonyl analogue of chloramphenicol, Thiamphenicol
functions by binding to the 50S ribosomal subunit of bacteria, which in turn inhibits protein
synthesis.[1][3] Thiamphenicol-d3 is primarily utilized as an internal standard in analytical and
pharmacokinetic research, where its stable isotope labeling allows for precise quantification of
Thiamphenicol in biological samples through mass spectrometry and liquid chromatography.[4]
This guide provides comprehensive safety and handling information for researchers, scientists,
and drug development professionals working with Thiamphenicol-d3.

Hazard Identification and Classification

Thiamphenicol-d3 is classified as hazardous under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS).[5] The primary hazards are associated with
acute oral toxicity, skin and eye irritation, and respiratory irritation.[5]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed
Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye oA H319: Causes serious eye

irritation

irritation

Specific target organ toxicity,

single exposure

H335: May cause respiratory

irritation

Source: MedchemExpress Safety Data Sheet[5]
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Thiamphenicol-d3

Thiamphenicol-d3
CAS: 1217723-41-5

GHS Hazard Classifications

H302
Harmful if swallowed

H315
Causes skin irritation

H319
Causes serious eye irritation

H335
May cause respiratory irritation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Thiamphenicol-d3 safety and handling]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12423500#thiamphenicol-d3-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://file.medchemexpress.eu/batch_PDF/HY-B0479S1/Thiamphenicol-d3-1-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b12423500#thiamphenicol-d3-safety-and-handling
https://www.benchchem.com/product/b12423500#thiamphenicol-d3-safety-and-handling
https://www.benchchem.com/product/b12423500#thiamphenicol-d3-safety-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12423500?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12423500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

